Cas no 33920-36-4 (N-(methylsulfonyl)-3-nitroBenzamide)
33920-36-4 structure
Product Name:N-(methylsulfonyl)-3-nitroBenzamide
CAS No:33920-36-4
MF:C8H8N2O5S
MW:244.224520683289
CID:2109856
PubChem ID:19603527
Update Time:2025-04-21
N-(methylsulfonyl)-3-nitroBenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(methylsulfonyl)-3-nitroBenzamide
- 3-Nitro-N-(methanesulfonyl)phenylcarboxamide
- DA-06694
- 33920-36-4
- SCHEMBL6639356
- CRLHSMGRRDSIPC-UHFFFAOYSA-N
- 1-(Methylsulphonylaminocarbonyl)-3-nitrobenzene
-
- Inchi: 1S/C8H8N2O5S/c1-16(14,15)9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
- InChI Key: CRLHSMGRRDSIPC-UHFFFAOYSA-N
- SMILES: S(C)(NC(C1C=CC=C(C=1)[N+](=O)[O-])=O)(=O)=O
Computed Properties
- Exact Mass: 244.01539253Da
- Monoisotopic Mass: 244.01539253Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 117Ų
N-(methylsulfonyl)-3-nitroBenzamide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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